![molecular formula C15H16N2O B5375295 N-mesitylnicotinamide](/img/structure/B5375295.png)
N-mesitylnicotinamide
Overview
Description
N-mesitylnicotinamide is a useful research compound. Its molecular formula is C15H16N2O and its molecular weight is 240.30 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 240.126263138 g/mol and the complexity rating of the compound is 280. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Nicotinamide N-Methyltransferase (NNMT) and Metabolic Diseases
- Association with Obesity and Diabetes: Research indicates a strong correlation between serum levels of N1-methylnicotinamide (a product of NNMT activity) and obesity and diabetes in humans. Elevated serum levels of this compound have been associated with higher risks of overweight, obesity, and diabetes. This suggests that NNMT, and by extension its products like N1-methylnicotinamide, could be potential targets for treating these metabolic diseases (Liu et al., 2015).
Role in Hepatic Nutrient Metabolism
- Regulation of Metabolic Processes in the Liver: NNMT, through its metabolite N1-methylnicotinamide (MNAM), plays a significant role in the liver's metabolic processes. It's been found that hepatic expression of NNMT can influence various metabolic parameters, and manipulation of NNMT expression can alter glucose and cholesterol metabolism. This demonstrates the important role of NNMT and its metabolic products in liver function and metabolic diseases (Hong et al., 2015).
N1-Methylnicotinamide in Cancer Biology
- Epigenetic Remodeling in Cancer: NNMT is overexpressed in various human cancers. It contributes to tumorigenesis by consuming methyl units from S-adenosyl methionine to produce 1-methylnicotinamide, thereby affecting the methylation potential of cancer cells. This leads to altered epigenetic states, hypomethylated histones, and heightened expression of pro-tumorigenic gene products. Such findings underscore a direct link between metabolic enzymes like NNMT and widespread epigenetic changes in cancer cells (Ulanovskaya et al., 2013).
Therapeutic Potential in Neurodegenerative Diseases
- Protection Against Neuronal Degeneration: Studies have shown that compounds like memantine, which target N-methyl-D-aspartate (NMDA) receptors, can protect against neuronal degeneration in various models of retinal damage. This indicates potential therapeutic applications for compounds targeting similar pathways in neurodegenerative diseases (Ito et al., 2008).
Properties
IUPAC Name |
N-(2,4,6-trimethylphenyl)pyridine-3-carboxamide | |
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InChI |
InChI=1S/C15H16N2O/c1-10-7-11(2)14(12(3)8-10)17-15(18)13-5-4-6-16-9-13/h4-9H,1-3H3,(H,17,18) | |
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InChI Key |
KUFMVQNTVFYBGQ-UHFFFAOYSA-N | |
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Canonical SMILES |
CC1=CC(=C(C(=C1)C)NC(=O)C2=CN=CC=C2)C | |
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Molecular Formula |
C15H16N2O | |
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Molecular Weight |
240.30 g/mol | |
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